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Compound of Interest

Compound Name: 1-(Allyloxy)decane

Cat. No.: B15342111 Get Quote

Important Notice: A specific Safety Data Sheet (SDS) for 1-(Allyloxy)decane (CAS No. 3295-

96-3) was not publicly available at the time of this writing. The following guidance is based on

the safety information for the structurally related compound, n-Decane (CAS No. 124-18-5).

The allyloxy functional group may impart different and potentially more significant hazards.

Therefore, this information should be used as a preliminary guide only and with caution. It is

imperative to obtain the specific SDS from the supplier before handling 1-(Allyloxy)decane.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 1-(Allyloxy)decane. The following procedures for

personal protective equipment, handling, storage, and disposal are critical for ensuring

laboratory safety.

Quantitative Data Summary for n-Decane
For quick reference, the following table summarizes key quantitative data for n-Decane. This

data should be considered indicative and may not accurately represent the properties of 1-
(Allyloxy)decane.
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Property Value

Molecular Formula C10H22

Molecular Weight 142.28 g/mol

Boiling Point 174 °C

Melting Point -30 °C

Flash Point 46 °C (115 °F) - closed cup

Upper Explosion Limit 5.4 %(V)

Lower Explosion Limit 0.8 %(V)

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling 1-(Allyloxy)decane, the

following personal protective equipment is essential.

Recommended PPE for Handling n-Decane
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Protection Type Specification

Eye and Face Protection

Wear chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1] A face shield may be required for

splash hazards.

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Choose body protection according to the

amount and concentration of the dangerous

substance at the work place.[2] Flame retardant

antistatic protective clothing is recommended.

Respiratory Protection

If the substance is handled in a way that

generates vapor or mist, use a full-face

respirator with multi-purpose combination (US)

or type ABEK (EN 14387) respirator cartridges

as a backup to engineering controls.

Operational Plans: Handling and Storage
Safe handling and storage are paramount to preventing accidents and ensuring the integrity of

the chemical.

Handling Procedures
Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mists.
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Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[1][2]

Use non-sparking tools and explosion-proof equipment.[1]

Static Discharge: Take precautionary measures against static discharge.[1][2] Ground and

bond containers and receiving equipment.[2]

Personal Hygiene: Wash hands thoroughly after handling.

Storage Procedures
Container: Keep container tightly closed in a dry and well-ventilated place.[1]

Conditions: Store in a cool place.[1] Keep away from heat and sources of ignition.

Incompatible Materials: Keep away from strong oxidizing agents.

Emergency and Disposal Plans
In the event of an emergency or for routine disposal, the following procedures should be

followed.

First Aid Measures
If Swallowed: Immediately call a poison center or doctor/physician. Do NOT induce vomiting.

[1]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[1]

If Inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Get medical attention.[1]

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[1] Consult local, regional, and national hazardous waste regulations to
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ensure complete and accurate classification.[1]

General Guidance:

Do not empty into drains.[1]

Dispose of contents/container to an approved waste disposal plant.[1]

Contaminated packaging should be treated as the product itself.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of a flammable liquid

like n-Decane, which can serve as a preliminary model for 1-(Allyloxy)decane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of 1-(Allyloxy)decane: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15342111#personal-protective-equipment-for-
handling-1-allyloxy-decane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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